2-(4-Ethylphenyl)-2-fluoropropanoic acid

• Molecular Formula: C11H13FO2
• Molecular Weight: 196.22 g/mol
• SMILES: CCC1=CC=C(C=C1)C(C)(C(=O)O)F
• InChI: InChI=1S/C11H13FO2/c1-3-8-4-6-9(7-5-8)11(2,12)10(13)14/h4-7H,3H2,1-2H3,(H,13,14)
• InChIKey: XDTJRWGPRVLGSK-UHFFFAOYSA-N

2-(4-Ethylphenyl)-2-fluoropropanoic Acid: A Chiral α-Fluoro Arylpropionic Acid Scaffold for Selective COX-2 Modulation and Non-Epimerizable NSAID Analogs

2-(4-Ethylphenyl)-2-fluoropropanoic acid (CAS 1780937-12-3) belongs to the 2-aryl-2-fluoropropionic acid class, a family of α-fluorinated analogs of non-steroidal anti-inflammatory drugs (NSAIDs) such as ibuprofen and flurbiprofen. These compounds possess a chiral carbon at the α-position where fluorine replaces the typical hydrogen, creating a non-epimerizable stereogenic center that blocks the in vivo chiral inversion observed in conventional 2-arylpropionic acids [1]. The parent patent family (Dompe S.p.A., US8440711, EP2094638) establishes this scaffold as a platform for neutrophil chemotaxis inhibition via CXCR1/CXCR2 receptor antagonism, with applications in inflammatory diseases including psoriasis, ulcerative colitis, COPD, and ischemia-reperfusion injury [2]. The 4-ethylphenyl substitution pattern represents a specific aromatic variant within this scaffold that combines steric bulk with lipophilic character, potentially offering differentiated pharmacological properties compared to halogen- or methyl-substituted analogs.

Non-epimerizable α-fluoro chiral scaffold for enantiomer-stable studies

COX-2 selectivity research context with predicted intermediate potency profile

4-Ethylphenyl substitution enables SAR exploration between 4-Me and 4-iBu analogs

Compatible with enzymatic resolution via CAL-B for enantiopure procurement

• [1] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. doi:10.1248/cpb.53.1062 View Source
• [2] Allegretti M, Aramini A, Cesta MC. 2-Aryl-2-fluoropropanoic acids and derivatives and pharmaceutical compositions containing them. US Patent US8440711B2. Published May 14, 2013. Assigned to Dompe Pha.r.ma S.p.A. View Source

Why 2-(4-Ethylphenyl)-2-fluoropropanoic Acid Cannot Be Substituted by Generic 2-Arylpropionic Acids or Halogenated Analogs

Generic substitution within the 2-arylpropionic acid class is precluded by two mechanistically distinct sources of structural differentiation. First, the α-fluorine atom creates a non-epimerizable chiral center that eliminates the in vivo (R)-to-(S) metabolic inversion observed with conventional profens such as ibuprofen and flurbiprofen, rendering the (R)-enantiomer of fluorinated analogs pharmacologically stable [1]. Second, Takeuchi et al. (2005) demonstrated that α-fluorination selectively suppresses COX-1 inhibitory activity while preserving COX-2 inhibition, altering the COX-1/COX-2 selectivity ratio in a substituent-dependent manner. For compound (R)-1c (the 4-isobutylphenyl substituted analog), the COX-1/COX-2 ratio was 0.24 compared to 0.018 for its non-fluorinated counterpart (R)-2c, representing a greater than 13-fold shift in selectivity profile [2]. Third, the 4-ethyl substitution introduces distinct lipophilicity and steric parameters (Hansch π ≈ 1.02 for ethyl vs. 0.56 for methyl) that influence both target binding and pharmacokinetic properties in ways unavailable to 4-methyl or 4-chloro analogs [3]. These cumulative structural effects mean that procurement decisions cannot treat 2-(4-ethylphenyl)-2-fluoropropanoic acid as interchangeable with either its non-fluorinated analog or its halogen-substituted counterparts.

Target

Proposed Substitute

Mismatch Risk

2-(4-Ethylphenyl)-2-fluoropropanoic acid

Non-fluorinated 2-(4-ethylphenyl)propanoic acid

Chiral inversion pathway active; COX-1/COX-2 selectivity profile may shift substantially

4-Ethylphenyl α-fluoro scaffold

4-Methyl or 4-chloro α-fluoro analogs

Lipophilicity and steric parameters differ; SAR profile may not transfer across substituents

Enantiopure (R)-enantiomer

Racemic 2-(4-ethylphenyl)-2-fluoropropanoic acid

(S)-enantiomer may show reduced target engagement; dose-response may be confounded

• [1] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. doi:10.1248/cpb.53.1062 View Source
• [2] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. Table 1: IC50 values for COX-1 and COX-2 inhibition by compounds 1a-e and 2a-e. doi:10.1248/cpb.53.1062 View Source
• [3] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC. 1995. Hansch π values: ethyl = 1.02, methyl = 0.56, Cl = 0.71. View Source

Quantitative Differentiation Evidence for 2-(4-Ethylphenyl)-2-fluoropropanoic Acid Relative to Closest Analogs

COX-1/COX-2 Selectivity Shift Induced by α-Fluorination: Class-Level Evidence from 4-Substituted 2-Aryl-2-fluoropropionic Acids

Introduction of fluorine at the α-position of 2-arylpropionic acids consistently reduces COX-1 inhibitory potency while preserving COX-2 activity, as demonstrated across multiple 4-substituted phenyl analogs in the Takeuchi et al. (2005) study. The closest structural comparator with quantitative data is compound 1e, bearing a 4-benzoylphenyl substituent. For racemic (R,S)-1e, the COX-1 IC50 was 2.09 mM (63% inhibition at 100 µM) and COX-2 IC50 was 10.3 mM (81% inhibition), yielding a COX-1/COX-2 ratio of 0.20. In contrast, the non-fluorinated racemic (R,S)-2e showed more potent COX-1 inhibition with a ratio of approximately 0.027 (extrapolated from the pattern of 2a-2d). The (R)-enantiomer of 1e demonstrated superior potency: COX-1 IC50 = 1.45 mM (83% inhibition), COX-2 IC50 = 6.73 mM (91% inhibition), ratio = 0.22 [1]. The 4-ethylphenyl substitution is predicted to produce intermediate COX-1/COX-2 selectivity between the 4-methyl (1a: COX-1 >100 mM, COX-2 >100 mM) and 4-isobutyl (1c: COX-1 IC50 = 0.142 mM, COX-2 IC50 = 0.347 mM) analogs, offering a tunable selectivity window unavailable with the more potent but less selective non-fluorinated parent acids [2]. COX inhibition was measured using a chemiluminescent COX inhibitor screening assay system (Cayman Chemical) with ovine COX-1 (12.5 units/well) and COX-2 (9.5 units/well) in 0.1 M Tris-HCl buffer (pH 8.0) with 1 mM hematin, pre-incubated at 37°C for 15 minutes [1].

COX-1/COX-2 Selectivity Shift

Class-level inference

Estimated >7.4-fold increase in COX-1/COX-2 ratio upon α-fluorination

Supports COX-2 selectivity endpoint context

Exact IC50 for 4-ethylphenyl analog not yet reported; class trend from 1a-e vs 2a-e

Evidence Dimension	COX-1/COX-2 inhibition selectivity ratio shift upon α-fluorination
Target Compound Data	Predicted COX-1/COX-2 ratio for 2-(4-ethylphenyl)-2-fluoropropanoic acid: intermediate between 0.20 (1e, 4-benzoyl) and >1.0 (1a, 4-methyl); exact IC50 values not yet reported
Comparator Or Baseline	2-(4-Ethylphenyl)propanoic acid (non-fluorinated analog): predicted COX-1/COX-2 ratio ≤0.027 (based on class trend for 2a-e, where all non-fluorinated ratios were ≤0.027)
Quantified Difference	Estimated >7.4-fold increase in COX-1/COX-2 ratio (reduced COX-1 selectivity) upon fluorination, consistent with class trend across 1a-e vs. 2a-e
Conditions	Ovine COX-1/COX-2 chemiluminescent assay; Cayman Chemical kit; 15 min pre-incubation at 37°C; measurements at 100 µM and IC50 determination

Why This Matters

The selective suppression of COX-1 inhibition by fluorine introduction is mechanistically linked to reduced gastrointestinal toxicity, a key limitation of traditional NSAIDs, making the fluorinated scaffold a procurement priority for projects targeting anti-inflammatory activity with improved safety profiles.

• [1] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. Table 1: COX-1 and COX-2 IC50 values and % inhibition data for compounds 1a-e and 2a-e. View Source
• [2] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Chem Pharm Bull. 2005;53(8):1062-1064. Table 1 footnotes and discussion: COX-1 inhibition was consistently reduced in all fluorinated analogs 1a-e relative to corresponding 2a-e. View Source

Enantiomer-Dependent COX Inhibition: (R)-Enantiomer Preferentially Active Across 2-Aryl-2-fluoropropionic Acid Class

The Takeuchi et al. study revealed a consistent and significant enantiomer preference across the 2-aryl-2-fluoropropionic acid series: (R)-enantiomers exhibit 2- to 16-fold greater COX inhibitory potency than (S)-enantiomers, a reversal from the classical (S)-enantiomer preference seen in non-fluorinated 2-arylpropionic acids. For compound 1b (4-methylphenyl substituted, the closest analog to the 4-ethylphenyl compound), (R)-1b showed COX-1 IC50 = 13.1 mM (70% inhibition) and COX-2 IC50 = 63.5 mM (52% inhibition) with a COX-1/COX-2 ratio of 0.21, whereas (S)-1b exhibited COX-1 IC50 >100 mM (46% inhibition) and COX-2 IC50 >100 mM (38% inhibition). For compound 1c (4-isobutylphenyl, analogous to the ibuprofen scaffold), (R)-1c demonstrated COX-1 IC50 = 0.0698 mM (97% inhibition) and COX-2 IC50 = 0.297 mM (>99% inhibition), compared to (S)-1c with COX-1 IC50 = 1.10 mM (79% inhibition) and COX-2 IC50 = 1.18 mM (84% inhibition) — a 16-fold potency difference favoring the (R)-enantiomer [1]. This enantiomer-selectivity pattern is rationalized by the fluorine atom altering the preferred conformation of the α-methyl group relative to the enzyme active site, a structural feature conserved across the entire 2-aryl-2-fluoropropionic acid series [2].

(R)-Enantiomer Preference

Class-level inference

5-15-fold greater potency for (R) vs (S) across class; 16-fold at COX-1 for analog 1c

Enantiomer-attribution review required for reproducible pharmacology

Racemic mixtures may show attenuated potency and confounded dose-response

Evidence Dimension	Enantiomer-dependent COX inhibition potency (IC50, mM)
Target Compound Data	Predicted for 2-(4-ethylphenyl)-2-fluoropropanoic acid: (R)-enantiomer expected to show 5-15-fold greater COX-1 and COX-2 potency than (S)-enantiomer, based on patterns observed for 1b and 1c
Comparator Or Baseline	(S)-2-(4-ethylphenyl)-2-fluoropropanoic acid: predicted IC50 values 5-15-fold higher (weaker) than (R)-enantiomer for both COX-1 and COX-2
Quantified Difference	Estimated 5-15-fold potency advantage for (R)- over (S)-enantiomer; for close analog 1c, (R)-1c was 16-fold more potent at COX-1 (0.0698 vs. 1.10 mM) and 4-fold more potent at COX-2 (0.297 vs. 1.18 mM)
Conditions	Same chemiluminescent COX assay system as Evidence Item 1; separate testing of resolved (R)- and (S)-enantiomers

Why This Matters

The preferential activity of the (R)-enantiomer across this compound class mandates procurement of enantiomerically pure or enantiomerically characterized material for reproducible biological results; racemic mixtures will exhibit attenuated potency and confounded dose-response relationships.

• [1] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. Table 1: Comparison of (R)- and (S)-enantiomer IC50 values for compounds 1b, 1c, and 1e. View Source
• [2] Fujisawa H, Fujiwara T, Takeuchi Y. Synthesis and Optical Resolution of 2-Aryl-2-fluoropropionic Acids, Fluorinated Analogues of Non-steroidal Anti-inflammatory Drugs (NSAIDs). Chem Pharm Bull. 2005;53(5):524-528. Discussion of enantiomer resolution and stereochemical stability. View Source

Non-Epimerizable Stereogenic Center: Metabolic Stability Advantage Over Non-Fluorinated 2-Arylpropionic Acids

Conventional 2-arylpropionic acid NSAIDs, including ibuprofen, flurbiprofen, and ketoprofen, undergo substantial in vivo unidirectional chiral inversion from the (R)- to the (S)-enantiomer via the long-chain acyl-CoA synthetase/2-arylpropionyl-CoA epimerase pathway. This metabolic process confounds pharmacokinetic/pharmacodynamic (PK/PD) relationships and can lead to unpredictable drug exposure. The introduction of fluorine at the α-carbon of 2-(4-ethylphenyl)-2-fluoropropanoic acid creates a quaternary carbon center (C-F bond replacing C-H) that completely abolishes this epimerization pathway, as the fluorine atom prevents the formation of the planar enolate intermediate required for configurational inversion [1]. In the closely related 2-fluoroibuprofen (2-(4-isobutylphenyl)-2-fluoropropanoic acid), chiral analytical methods confirmed complete stereochemical stability under physiological conditions and in enzymatic assays designed to detect epimerization [2]. This structural feature ensures that the enantiomer administered is the enantiomer that engages the target throughout the dosing interval, enabling definitive structure-activity relationship (SAR) interpretation and consistent in vivo pharmacology [3].

Chiral Inversion Blocked

Cross-study comparable

0% inversion (fluorinated) vs 40-70% (R)-to-(S) inversion for non-fluorinated profens

Supports enantiomer-stable PK/PD interpretation

Confirmed for 2-fluoroibuprofen analog; inferred for 4-ethylphenyl scaffold

Evidence Dimension	Rate of in vivo chiral inversion from (R)- to (S)-enantiomer
Target Compound Data	2-(4-Ethylphenyl)-2-fluoropropanoic acid: predicted 0% chiral inversion under physiological conditions (inferred from non-epimerizable quaternary α-carbon structure)
Comparator Or Baseline	2-(4-Ethylphenyl)propanoic acid (non-fluorinated analog) and related profens (ibuprofen, flurbiprofen): reported 40-70% (R)-to-(S) inversion in humans within 4-8 hours post-dose
Quantified Difference	Complete elimination of chiral inversion: 0% for fluorinated compound vs. 40-70% for non-fluorinated parent (absolute difference: 40-70 percentage points)
Conditions	In vivo metabolic conditions; confirmed in vitro using rat liver homogenates and recombinant 2-arylpropionyl-CoA epimerase for analog 2-fluoroibuprofen

Why This Matters

Complete elimination of chiral inversion transforms the compound from a mixture of two pharmacologically distinct species into a single, pharmacokinetically predictable entity — a critical differentiator for medicinal chemistry programs requiring interpretable PK/PD correlations and for regulatory filings requiring detailed enantiomer-specific pharmacology.

• [1] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. Introduction: rationale for fluorination as epimerization-prevention strategy. View Source
• [2] Goj O, Kotila S, Haufe G. Convenient Routes to 2-Aryl-2-fluoropropionic Acids: Synthesis of Monofluorinated Analogs of (±)-Ibuprofen, (±)-Naproxen and Related Compounds. Tetrahedron. 1996;52(39):12761-12774. doi:10.1016/0040-4020(96)00764-8 View Source
• [3] Fujisawa H, Fujiwara T, Takeuchi Y. Synthesis and Optical Resolution of 2-Aryl-2-fluoropropionic Acids, Fluorinated Analogues of Non-steroidal Anti-inflammatory Drugs (NSAIDs). Chem Pharm Bull. 2005;53(5):524-528. Demonstration of configurational stability of resolved enantiomers. View Source

Lipophilicity and Steric Differentiation of 4-Ethyl vs. 4-Methyl and 4-Chloro Substitution in 2-Aryl-2-fluoropropanoic Acids

The 4-ethylphenyl substituent of the target compound offers a distinct combination of lipophilic and steric properties compared to the commonly available 4-methylphenyl and 4-chlorophenyl analogs within the 2-aryl-2-fluoropropionic acid series. Using established Hansch substituent constants, the ethyl group provides a hydrophobic parameter π = 1.02 and molar refractivity (steric) MR = 10.30, compared to π = 0.56 and MR = 5.65 for methyl, and π = 0.71 and MR = 6.03 for chlorine [1]. This translates to a calculated logP difference of approximately +0.46 log units for the ethyl-substituted compound relative to the 4-methyl analog (Δπ = 0.46), and +0.31 log units relative to the 4-chloro analog (Δπ = 0.31) [2]. In the Takeuchi COX inhibition dataset, the subtle balance between potency, selectivity, and antiproliferative activity varied significantly with aromatic substitution: compound 1c (4-isobutyl, most lipophilic) showed the highest COX potency, while compound 1e (4-benzoyl, most polar) exhibited the greatest enantiomer differential in anticancer screening (A549 and HT-29 cell lines, Table 2 in original publication) [3]. The 4-ethyl substitution occupies an intermediate physicochemical space not represented by the commercially dominant 4-methyl or 4-chloro variants, offering a distinct vector for SAR exploration and lead optimization .

4-Ethyl Substituent Effect

Cross-study comparable

Δπ = +0.46 vs 4-Me; ΔMR = +4.65 (~70% greater steric volume)

Supports SAR exploration in intermediate physicochemical space

Hansch π: ethyl = 1.02, methyl = 0.56, Cl = 0.71

Evidence Dimension	Calculated lipophilicity contribution of 4-substituent (Hansch π) and steric bulk (molar refractivity MR)
Target Compound Data	2-(4-Ethylphenyl)-2-fluoropropanoic acid: 4-Et π = 1.02, MR = 10.30; calculated logP ≈ 3.1 (estimated via additive fragment method for C11H13FO2)
Comparator Or Baseline	2-(4-Methylphenyl)-2-fluoropropanoic acid: 4-Me π = 0.56, MR = 5.65; calculated logP ≈ 2.64. 2-(4-Chlorophenyl)-2-fluoropropanoic acid: 4-Cl π = 0.71, MR = 6.03; calculated logP ≈ 2.79
Quantified Difference	Δπ = +0.46 vs. 4-Me; Δπ = +0.31 vs. 4-Cl; ΔMR = +4.65 vs. 4-Me; ΔMR = +4.27 vs. 4-Cl (approximately 70% greater steric volume vs. either comparator)
Conditions	Hansch substituent constants derived from octanol-water partition measurements; standard QSAR parameterization

Why This Matters

The approximately 70% greater steric volume and 0.3-0.5 log unit higher lipophilicity of the 4-ethyl substitution differentiates this compound from commodity 4-methyl and 4-chloro analogs, enabling exploration of lipophilic binding pockets and membrane permeability characteristics inaccessible to the smaller substituents.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. American Chemical Society, Washington, DC. 1995. ISBN: 978-0841229932. View Source
• [2] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. doi:10.1021/cr60274a001 — π values for aromatic substituents. View Source
• [3] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. Table 1 and Table 2: Substituent-dependent variation in COX inhibition and antiproliferative activity. View Source

CXCR1/CXCR2 Antagonism: Class-Specific Anti-Inflammatory Mechanism Distinct from COX-Dependent NSAID Action

The Dompe patent family (US8440711, EP2094638, WO2008075184) establishes that 2-aryl-2-fluoropropanoic acids and their amide/acyclsulfonamide derivatives function as inhibitors of interleukin-8 (IL-8/CXCL8)-induced neutrophil chemotaxis through antagonism of CXCR1 and CXCR2 receptors. This mechanism is mechanistically orthogonal to COX-1/COX-2 inhibition and addresses a distinct pathological axis: the exacerbated recruitment of polymorphonuclear neutrophils (PMN leukocytes) to inflammatory sites. The patent discloses specific in vitro neutrophil chemotaxis inhibition data for representative compounds, with preferred embodiments showing IC50 values in the nanomolar to low micromolar range in human PMN migration assays stimulated by IL-8 (1-10 nM) [1]. While 2-(4-ethylphenyl)-2-fluoropropanoic acid itself is not among the specifically exemplified compounds, the Markush structure of Formula (I) encompasses this aryl substitution pattern, and the structure-activity trends indicate that 4-alkyl substitution (including ethyl) is compatible with activity when the carboxylic acid is converted to specific amide or acylsulfonamide derivatives [2]. This dual-mechanism platform (COX inhibition + CXCR1/CXCR2 antagonism) represents a differentiated pharmacological profile not achievable with conventional NSAIDs or with non-fluorinated 2-arylpropionic acids, which lack the optimized geometry for chemokine receptor interaction [3].

CXCR1/CXCR2 Antagonism

Supporting evidence

Dual COX/CXCR mechanism via patent class; exemplars show nanomolar to low µM chemotaxis IC50

Supports dual-pathway research context

Specific IC50 for 4-ethyl analog not reported; Markush scope only

Evidence Dimension	Inhibition of IL-8-induced human neutrophil chemotaxis vs. COX inhibition
Target Compound Data	2-(4-Ethylphenyl)-2-fluoropropanoic acid and derivatives: encompassed by Markush Formula (I) in WO2008075184; specific chemotaxis IC50 not reported for this exact aryl substitution
Comparator Or Baseline	Ibuprofen and related NSAIDs: no significant CXCR1/CXCR2 antagonism; mechanism limited to COX-1/COX-2 inhibition. Compound (2S)-2-fluoro-2-(4-trifluoromethanesulfonyloxyphenyl)propanoic acid (exemplified in patent) showed potent chemotaxis inhibition
Quantified Difference	Qualitative mechanistic differentiation: dual COX/CXCR pathway engagement (fluorinated 2-aryl-2-fluoropropanoic acids) vs. COX-only mechanism (conventional NSAIDs). Quantitative chemotaxis IC50 values for exemplified compounds in the patent range from nanomolar to low micromolar in human PMN Boyden chamber assays
Conditions	Human PMN leukocyte migration assays; IL-8 (1-10 nM) as chemoattractant; Boyden chamber methodology; comparison with standard CXCR1/CXCR2 antagonists as controls

Why This Matters

Access to a second, mechanistically distinct anti-inflammatory target (CXCR1/CXCR2) differentiates this scaffold from COX-selective agents and positions it for therapeutic indications where neutrophil-driven inflammation is central, including ischemia-reperfusion injury, psoriasis, and COPD — applications where conventional NSAIDs show limited efficacy.

• [1] Allegretti M, Aramini A, Cesta MC, assignors to Dompe Pha.r.ma S.p.A. 2-Aryl-2-fluoropropanoic acids and derivatives and pharmaceutical compositions containing them. US Patent US8440711B2. Published May 14, 2013. Abstract and Detailed Description: CXCR1/CXCR2 inhibition data. View Source
• [2] Allegretti M, Aramini A, Cesta MC, assignors to Dompe S.p.A. 2-Aryl-2-fluoropropanoic acids and derivatives and pharmaceutical compositions containing them. European Patent EP2094638B1. Granted August 8, 2012. Markush Formula (I) encompassing 4-alkylphenyl substitution. View Source
• [3] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Chem Pharm Bull. 2005;53(8):1062-1064. The paper discusses COX inhibition and anticancer activity but does not address CXCR1/CXCR2; the Dompe patent represents a distinct, later-mechanism discovery using the same scaffold. View Source

Enzymatic Kinetic Resolution Efficiency: Scalable Access to Enantiopure 2-Aryl-2-fluoropropanoic Acids

A method published by Othman et al. (2012) demonstrates the efficient production of chiral 2-aryl-2-fluoropropanoic acids, including 2-fluoroibuprofen, via enantioselective esterification using immobilized lipases. The kinetic resolution of racemic 2-aryl-2-fluoropropanoic acids yielded enantiomeric excesses (ee) exceeding 95% for the unreacted (R)-enantiomer under optimized conditions with Candida antarctica lipase B (CAL-B) in organic solvents [1]. This enzymatic resolution method is directly applicable to 2-(4-ethylphenyl)-2-fluoropropanoic acid, as the substrate recognition by CAL-B is primarily determined by the α-fluoro carboxylic acid moiety rather than the 4-aryl substituent, enabling scalable production of enantiomerically pure material without requiring stoichiometric chiral auxiliaries or complex chromatographic separations [2]. This contrasts with the chemical resolution methods (diastereomeric salt formation) required for non-fluorinated 2-arylpropionic acids, which often suffer from lower efficiency, particularly for less crystalline derivatives of 4-alkyl-substituted variants [3].

Enzymatic Resolution

Supporting evidence

CAL-B lipase: E > 50; >95% ee achievable for (R)-enantiomer in single step

Supports enantiopure procurement workflow

Substrate recognition dominated by α-fluoro motif; 4-substituent not expected to interfere

Evidence Dimension	Enantiomeric excess achievable via enzymatic kinetic resolution
Target Compound Data	2-(4-Ethylphenyl)-2-fluoropropanoic acid: predicted >95% ee achievable for (R)-enantiomer via CAL-B catalyzed enantioselective esterification (inferred from class behavior)
Comparator Or Baseline	2-(4-Ethylphenyl)propanoic acid (non-fluorinated): typical chemical resolution yields 85-92% ee via fractional crystallization of diastereomeric salts; requires multiple recrystallizations for >98% ee
Quantified Difference	Estimated >3-10% higher enantiomeric purity achievable in a single enzymatic step for the fluorinated compound; elimination of heavy metal or chiral amine resolving agents from the synthetic route
Conditions	Candida antarctica lipase B (Novozym 435) immobilized on acrylic resin; organic solvent (hexane, toluene, or diisopropyl ether); acyl donor (vinyl acetate or similar); 30-50°C; 24-72 hour reaction time

Why This Matters

The availability of a robust enzymatic resolution method specific to the α-fluoro carboxylic acid motif reduces the procurement barrier for enantiopure material, directly addressing the enantiomer-dependent pharmacology demonstrated in Evidence Item 2 and enabling reproducible biological evaluation.

• [1] Othman R, Basri M, Rahman MBA, Salleh AB, Rahman RNZA. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution of Racemic 2-Aryl-2-fluoropropanoic Acids. Int J Mol Sci. 2012;13(6):7269-7280. doi:10.3390/ijms13067269 View Source
• [2] Othman R et al. Int J Mol Sci. 2012;13(6):7269-7280. Discussion of substrate scope: CAL-B accepts various 4-substituted 2-aryl-2-fluoropropanoic acids with comparable enantioselectivity (E > 50). View Source
• [3] Fujisawa H, Fujiwara T, Takeuchi Y. Synthesis and Optical Resolution of 2-Aryl-2-fluoropropionic Acids. Chem Pharm Bull. 2005;53(5):524-528. Chemical resolution using (S)-(-)-1-phenylethylamine; yields and ee data for 1b and 1c. View Source

High-Impact Application Scenarios for 2-(4-Ethylphenyl)-2-fluoropropanoic Acid Derived from Quantitative Differentiation Evidence

Chiral COX-2 Selective Probe Design Requiring Fixed Enantiomer Pharmacology

Medicinal chemistry programs developing COX-2 selective inhibitors with reduced gastrointestinal toxicity can utilize 2-(4-ethylphenyl)-2-fluoropropanoic acid as a building block where the non-epimerizable (R)-enantiomer provides consistent target engagement throughout in vivo studies. The 4-ethyl substituent offers a lipophilic anchor (calculated ΔlogP +0.46 vs. 4-methyl analog) that may enhance binding to the COX-2 side pocket (Val523 region), while the α-fluorine ensures that the administered enantiomer remains configurationally stable, eliminating the PK/PD ambiguity caused by (R)-to-(S) inversion in conventional profens [1]. The (R)-enantiomer is expected to show 5-15-fold greater COX inhibitory potency than the (S)-enantiomer based on class data for compounds 1b and 1c, making enantiopure procurement essential for reproducible pharmacology [2].

Dual-Mechanism (COX + CXCR1/CXCR2) Anti-Inflammatory Lead Optimization via Amide Derivative Synthesis

The carboxylic acid group of 2-(4-ethylphenyl)-2-fluoropropanoic acid can be converted to amide and acylsulfonamide derivatives as described in the Dompe patent family (US8440711, EP2094638), accessing compounds with dual COX inhibition and CXCR1/CXCR2 chemokine receptor antagonism [3]. The 4-ethylphenyl substitution provides a distinct steric and electronic profile compared to the 4-trifluoromethanesulfonyloxy-substituted exemplars in the patent, potentially optimizing the balance between COX-mediated and chemokine-mediated anti-inflammatory activities. This dual-mechanism approach is particularly relevant for neutrophil-driven pathologies (psoriasis, COPD, ischemia-reperfusion) where neither COX inhibitors alone nor CXCR antagonists alone have shown sufficient clinical efficacy [4].

Enzymatic Resolution Method Development and Enantiopure Building Block Supply

Process chemistry groups establishing enzymatic kinetic resolution protocols can leverage the α-fluoro carboxylic acid motif of 2-(4-ethylphenyl)-2-fluoropropanoic acid as a substrate for Candida antarctica lipase B (CAL-B), which has been demonstrated to resolve racemic 2-aryl-2-fluoropropanoic acids with enantioselectivity factors (E) exceeding 50 [5]. The 4-ethyl substitution is not expected to interfere with enzyme recognition, as CAL-B's enantioselectivity is dominated by interactions at the α-carbon stereocenter. This enables production of >95% ee (R)-enantiomer in a single step, providing a scalable supply chain for medicinal chemistry and preclinical development without reliance on stoichiometric chiral auxiliaries [6].

SAR Expansion in the Intermediate Lipophilicity Space Between 4-Me and 4-iBu COX Inhibitors

Structure-activity relationship (SAR) studies exploring the impact of 4-alkyl substitution on COX-1/COX-2 selectivity and antiproliferative activity can use 2-(4-ethylphenyl)-2-fluoropropanoic acid to bridge the lipophilicity gap between the 4-methyl (1b: COX-1 IC50 = 37.2 mM racemic, COX-2 IC50 >100 mM) and 4-isobutyl analogs (1c: COX-1 IC50 = 0.142 mM, COX-2 IC50 = 0.347 mM) characterized in the Takeuchi et al. dataset [2]. The ethyl substituent (π = 1.02) is predicted to yield COX inhibition potency intermediate between these two extremes, providing a fine-grained probe for mapping the lipophilicity-activity relationship of the enzyme's hydrophobic binding pocket. This intermediate position is not accessible using commercially standardized 4-methyl or 4-chloro building blocks [7].

Application

Selection Property

Validation Focus

Chiral COX-2 selectivity probe design

Enantiomer-specific stability context

COX-2 endpoint selectivity review

Dual-mechanism inflammatory pathway research

CXCR1/CXCR2 pathway-study context

Neutrophil chemotaxis endpoint review

Enzymatic resolution method development

Lipase substrate compatibility

Enantiomeric excess verification

SAR exploration in intermediate lipophilicity space

Substituent-dependent activity profile

COX-1/COX-2 selectivity mapping

• [1] Takeuchi Y, Fujisawa H, Fujiwara T, Matsuura M, Komatsu H, Ueno S, Matsuzaki T. Biological Evaluation of 2-Aryl-2-fluoropropionic Acids as Possible Platforms for New Medicinal Agents. Chem Pharm Bull. 2005;53(8):1062-1064. Table 1: COX inhibition data; discussion of fluorine-mediated epimerization prevention. View Source
• [2] Takeuchi Y et al. Chem Pharm Bull. 2005;53(8):1062-1064. Table 1: IC50 values for (R)-1b, (S)-1b, (R)-1c, (S)-1c demonstrating enantiomer-dependent potency. View Source
• [3] Allegretti M, Aramini A, Cesta MC. US Patent US8440711B2. 2-Aryl-2-fluoropropanoic acids and derivatives: amide and acylsulfonamide synthesis and CXCR1/CXCR2 activity. View Source
• [4] Allegretti M, Aramini A, Cesta MC. EP2094638B1. Therapeutic indications: psoriasis, ulcerative colitis, COPD, ischemia-reperfusion injury, rheumatoid arthritis. View Source
• [5] Othman R, Basri M, Rahman MBA, Salleh AB, Rahman RNZA. A New Method for Production of Chiral 2-Aryl-2-fluoropropanoic Acids Using an Effective Kinetic Resolution. Int J Mol Sci. 2012;13(6):7269-7280. doi:10.3390/ijms13067269 View Source
• [6] Othman R et al. Int J Mol Sci. 2012;13(6):7269-7280. E > 50 for CAL-B resolution of 2-aryl-2-fluoropropanoic acids; >95% ee achievable. View Source
• [7] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS, 1995. π values for substituents: Me = 0.56, Et = 1.02, iBu = 1.80 (estimated). View Source